Cas no 597554-76-2 (5,5,10,10,15,15-Hexamethyl-10,15-dihydro-5H-diindeno[1,2-a:1',2'-c]fluorene)

• Product Name: 5,5,10,10,15,15-Hexamethyl-10,15-dihydro-5H-diindeno[1,2-a:1',2'-c]fluorene
• CAS No: 597554-76-2
• MF: C₃₃H₃₀
• MW: 426.591309070587
• MDL: MFCD26793578
• CID: 1030148
• PubChem ID: 354333441
• Update Time: 2025-11-01

5,5,10,10,15,15-Hexamethyl-10,15-dihydro-5H-diindeno[1,2-a:1',2'-c]fluorene Chemical and Physical Properties

Names and Identifiers

• 5,5,10,10,15,15-Hexamethyl-10,15-dihydro-5H-diindeno[1,2-a:1',2'-c]fluorene
• 5H-Tribenzo[a,f,k]trindene, 10,15-dihydro-5,5,10,10,15,15-hexamethyl-
• 10,15-Dihydro-5,5,10,10,15,15-hexamethyl-5H-tribenzo[a,f,k]trindene
• i>,<i>f<
• i>,<i>k<

• MDL： MFCD26793578
• Inchi： 1S/C33H30/c1-31(2)22-16-10-7-13-19(22)25-28(31)26-20-14-8-11-17-23(20)32(3,4)30(26)27-21-15-9-12-18-24(21)33(5,6)29(25)27/h7-18H,1-6H3
• InChI Key： IZSZGRWXUIXAQK-UHFFFAOYSA-N
• SMILES： C12C(C3C=CC=CC=3C1(C)C)=C1C(C3C=CC=CC=3C1(C)C)=C1C=2C2C=CC=CC=2C1(C)C

Computed Properties

• Exact Mass: 426.23500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 33
• Rotatable Bond Count: 0

Experimental Properties

• Density: 1.118±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.2E-7 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 8.60550

Additional information on 5,5,10,10,15,15-Hexamethyl-10,15-dihydro-5H-diindeno[1,2-a:1',2'-c]fluorene

Exploring the Properties and Applications of 5,5,10,10,15,15-Hexamethyl-10,15-dihydro-5H-diindeno[1,2-a:1',2'-c]fluorene (CAS No. 597554-76-2)

The compound 5,5,10,10,15,15-Hexamethyl-10,15-dihydro-5H-diindeno[1,2-a:1',2'-c]fluorene, identified by the CAS registry number 597554-76-2, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the family of polycyclic aromatic hydrocarbons (PAHs), specifically a derivative of fluorene. Its structure features a complex arrangement of fused rings with multiple methyl substituents, which significantly influence its electronic and optical characteristics.

Recent studies have highlighted the importance of such compounds in various fields of materials science and optoelectronics. The diindeno[1,2-a:1',2'-c]fluorene framework is particularly interesting due to its extended conjugation system and rigid molecular structure. These features make it an ideal candidate for applications in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other optoelectronic devices. The methyl groups attached to the molecule further enhance its stability and solubility in organic solvents, which are critical factors for device fabrication.

The synthesis of 5,5,10,10,15,15-Hexamethyl-... involves a multi-step process that typically includes Friedel-Crafts alkylation or other electrophilic aromatic substitution reactions. Researchers have optimized these methods to achieve high yields and purity levels. The molecule's synthesis has been reported in several peer-reviewed journals over the past decade

In terms of optical properties

The compound exhibits strong fluorescence under UV irradiation due to its conjugated system. Recent studies have demonstrated that the presence of methyl groups can fine-tune the emission wavelength and quantum yield

One of the most promising applications of this compound is in OLED technology

In addition to its electronic properties

The thermal stability of this compound has been extensively studied using techniques such as thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC). These studies reveal that it has a high decomposition temperature (~380°C), making it suitable for high-temperature applications.

The environmental impact of this compound has also been a topic of interest

In conclusion